Cas no 54164-69-1 ((S)-3-Butyn-2-amine)

S-(−)-3-Butyn-2-amine is a highly purified chiral amine with significant advantages in organic synthesis. Its unique chiral configuration allows for selective reactions, leading to increased yields and purities in the production of chiral compounds. Its versatility in various reaction conditions makes it an essential building block in pharmaceutical and fine chemical industries.

(S)-3-Butyn-2-amine structure

Product Name:(S)-3-Butyn-2-amine

CAS No:54164-69-1

MF:C₄H₇N

MW:69.1050808429718

MDL:MFCD19205605

CID:355251

PubChem ID:55281006

Update Time:2025-10-17

(S)-3-Butyn-2-amine Chemical and Physical Properties

Names and Identifiers

- 3-Butyn-2-amine, (S)-
- (S)-3-Butyn-2-amine
- (2S)-but-3-yn-2-amine
- (S)-1-Methyl-prop-2-ynylamine
- 8PN
- A900825
- DTXSID10717359
- (S)-but-3-yn-2-amine
- 54164-69-1
- 2-Aminobutin
- AKOS006337616
- (S)(-)-1-Methyl-2-propynylamine
- DB-310423
- MDL： MFCD19205605
- Inchi： 1S/C4H7N/c1-3-4(2)5/h1,4H,5H2,2H3/t4-/m0/s1
- InChI Key： ZZRMYOZQUCUWFT-BYPYZUCNSA-N
- SMILES： N[C@H](C#C)C

Computed Properties

Exact Mass: 69.05780
Monoisotopic Mass: 69.057849228g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 57.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02000
LogP: 0.66710

(S)-3-Butyn-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B754500-25mg	(S)-3-Butyn-2-amine	54164-69-1		25mg	$ 236.00	2023-04-18
TRC	B754500-250mg	(S)-3-Butyn-2-amine	54164-69-1		250mg	$ 1832.00	2023-04-18
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1152-1g	(S)-1-Methyl-prop-2-ynylamine	54164-69-1	97%	1g	6767.38CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1152-5g	(S)-1-Methyl-prop-2-ynylamine	54164-69-1	97%	5g	25424.31CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1152-500mg	(S)-1-Methyl-prop-2-ynylamine	54164-69-1	97%	500mg	3807.71CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1152-250mg	(S)-1-Methyl-prop-2-ynylamine	54164-69-1	97%	250mg	2332.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1152-100mg	(S)-1-Methyl-prop-2-ynylamine	54164-69-1	97%	100mg	1594.32CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R1152-50mg	(S)-1-Methyl-prop-2-ynylamine	54164-69-1	97%	50mg	1221.18CNY	2021-05-07
eNovation Chemicals LLC	Y1122423-100mg	(S)-1-Methyl-prop-2-ynylamine	54164-69-1	95%	100mg	$240	2024-07-28
eNovation Chemicals LLC	Y1122423-250mg	(S)-1-Methyl-prop-2-ynylamine	54164-69-1	95%	250mg	$340	2024-07-28